Cas no 2229478-40-2 (4-hydroxy-1-2-(1H-pyrazol-1-yl)ethylcyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-2-(1H-pyrazol-1-yl)ethylcyclohexane-1-carboxylic acid
• CAS No: 2229478-40-2
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6170542
• PubChem ID: 165976353
• Update Time: 2025-06-11

4-hydroxy-1-2-(1H-pyrazol-1-yl)ethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-2-(1H-pyrazol-1-yl)ethylcyclohexane-1-carboxylic acid
• 2229478-40-2
• EN300-1729858
• 4-hydroxy-1-[2-(1H-pyrazol-1-yl)ethyl]cyclohexane-1-carboxylic acid

• Inchi： 1S/C12H18N2O3/c15-10-2-4-12(5-3-10,11(16)17)6-9-14-8-1-7-13-14/h1,7-8,10,15H,2-6,9H2,(H,16,17)
• InChI Key： DHHWAGOVXGCNMC-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)O)(CCN2C=CC=N2)CC1

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.4Ų

Additional information on 4-hydroxy-1-2-(1H-pyrazol-1-yl)ethylcyclohexane-1-carboxylic acid

Chemical Profile of 4-hydroxy-1-2-(1H-pyrazol-1-yl)ethylcyclohexane-1-carboxylic acid (CAS No. 2229478-40-2)

4-hydroxy-1-2-(1H-pyrazol-1-yl)ethylcyclohexane-1-carboxylic acid, identified by the CAS number 2229478-40-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclohexane ring substituted with a hydroxy group and an ethyl chain terminated by a pyrazole moiety, exhibits a unique structural framework that suggests potential biological activity. The presence of multiple pharmacophoric elements makes it an intriguing candidate for further investigation in drug discovery and development.

The structural composition of 4-hydroxy-1-2-(1H-pyrazol-1-yl)ethylcyclohexane-1-carboxylic acid encompasses several key functional groups that are known to interact with biological targets. The cyclohexane ring provides a rigid scaffold, while the hydroxy group introduces polarity and potential hydrogen bonding capabilities. The ethyl chain extending from the pyrazole ring adds another layer of complexity, influencing both solubility and metabolic stability. These features collectively contribute to the molecule's pharmacological profile, making it a promising candidate for therapeutic applications.

In recent years, there has been growing interest in heterocyclic compounds, particularly those containing pyrazole moieties, due to their diverse biological activities. Pyrazole derivatives are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The integration of a pyrazole ring into the 4-hydroxy-1-2-(1H-pyrazol-1-yl)ethylcyclohexane-1-carboxylic acid structure may enhance its interaction with biological receptors, potentially leading to novel therapeutic effects.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SARs) in optimizing drug candidates. The specific arrangement of functional groups in 4-hydroxy-1-2-(1H-pyrazol-1-yl)ethylcyclohexane-1-carboxylic acid may influence its binding affinity and selectivity towards target enzymes or receptors. This underscores the need for detailed computational and experimental studies to elucidate its pharmacological mechanisms.

The cyclohexane ring in 4-hydroxy-1-2-(1H-pyrazol-1-yl)ethylcyclohexane-1-carboxylic acid is particularly noteworthy, as it can adopt multiple conformations due to its chair-like structure. This flexibility may allow the molecule to adapt to different binding pockets within biological targets, enhancing its efficacy. Additionally, the hydroxy group at the carboxylic acid position can participate in hydrogen bonding interactions, further stabilizing the molecule's binding affinity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 4-hydroxy-1-2-(1H-pyrazol-1-yl)ethylcyclohexane-1-carboxylic acid. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the intricate framework of this compound. These synthetic methodologies not only facilitate access to novel derivatives but also allow for structural modifications aimed at improving pharmacological properties.

The potential applications of 4-hydroxy-1-2-(1H-pyrazol-1-yl)ethylcyclohexane-1-carboxylic acid extend beyond traditional therapeutic areas. Its unique structural features make it a valuable scaffold for developing next-generation agrochemicals and biodegradable materials. Furthermore, its ability to interact with biological targets suggests potential uses in diagnostic imaging and biomarker discovery.

In conclusion, 4-hydroxy-1-2-(1H-pyrazol-1-y)ethylcyclohexane-la-carboxylic acid (CAS No. 2229478402) represents a fascinating compound with significant pharmaceutical potential. Its complex structure, characterized by a cyclohexane ring substituted with a hydroxy group and an ethyl chain terminated by a pyrazole moiety, positions it as a promising candidate for further research. Continued investigation into its biological activities and synthetic pathways will likely uncover new therapeutic applications and expand its utility in various scientific domains.